Cas no 2171702-41-1 (4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid)

• Product Name: 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid
• CAS No: 2171702-41-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5921880
• PubChem ID: 165550664
• Update Time: 2025-10-28

4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid
• 2171702-41-1
• EN300-1507641
• 4-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]piperidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-18-12-13-29(24(14-18)26(31)32)25(30)17(2)15-28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,3,12-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： AVYSLRVMGZFPIU-UHFFFAOYSA-N
• SMILES： O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC)CC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid

Exploring the Chemical and Pharmaceutical Significance of 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid (CAS No. 2171702-41-1)

In the rapidly evolving field of pharmaceutical chemistry, 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid (CAS No. 2171702-41-1) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in the synthesis of peptide-based therapeutics and drug discovery. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology and pharmaceutical research.

The compound's unique structure, featuring a piperidine-2-carboxylic acid backbone, contributes to its versatility in medicinal chemistry. Researchers are increasingly focusing on its potential applications in targeting neurological disorders, inflammation, and metabolic diseases. Recent studies have highlighted its role as a building block for novel drug candidates, aligning with the growing demand for precision medicine and personalized therapies. The integration of 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid into drug development pipelines underscores its importance in addressing unmet medical needs.

From a synthetic perspective, the compound's Fmoc-protected amino acid moiety ensures compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) environments. This aligns with the industry's shift toward automation and AI-driven drug discovery, where efficiency and reproducibility are paramount. Moreover, its stability under standard laboratory conditions makes it a reliable reagent for academic and industrial researchers alike.

The growing interest in CAS No. 2171702-41-1 is also reflected in its frequent mention in patent filings and scientific publications. As the pharmaceutical industry continues to explore peptide-based therapeutics for conditions like diabetes, cancer, and autoimmune diseases, this compound is poised to play a central role. Its compatibility with green chemistry principles further enhances its appeal, as sustainability becomes a key consideration in chemical synthesis.

In conclusion, 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-2-carboxylic acid represents a critical tool in modern drug discovery. Its multifaceted applications, combined with its alignment with cutting-edge research trends, make it a compound worth watching in the coming years. As the scientific community delves deeper into its potential, we can expect to see even more innovative uses for this remarkable molecule.